Cas no 83670-73-9 (1H-Pyrrole-3-carboxylic acid, 4-(2-hydroxyethyl)-, methyl ester)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 4-(2-hydroxyethyl)-, methyl ester
• CAS No: 83670-73-9
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 668716
• PubChem ID: 24976952
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxylic acid, 4-(2-hydroxyethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 4-(2-hydroxyethyl)-, methyl ester
• methyl 4-(2-hydroxyethyl)-1H-pyrrole-3-carboxylate
• 4-(2-hydroxy-ethyl)-1H-pyrrole-3-carboxylic acid methyl ester
• DTXSID00648305
• 83670-73-9

• Inchi： 1S/C8H11NO3/c1-12-8(11)7-5-9-4-6(7)2-3-10/h4-5,9-10H,2-3H2,1H3
• InChI Key： GRRALUTWKLQMPK-UHFFFAOYSA-N
• SMILES： OCCC1=CNC=C1C(=O)OC

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 62.3Ų